4,6-Dichloro-3-methylpyridine-2-carboxylic acid

• CAS RN: 1782596-61-5
• Molecular Formula: C7H5Cl2NO2
• Molecular Weight: 206.02 g/mol
• IUPAC Name: 4,6-dichloro-3-methylpyridine-2-carboxylic acid
• InChI: InChI=1S/C7H5Cl2NO2/c1-3-4(8)2-5(9)10-6(3)7(11)12/h2H,1H3,(H,11,12)
• InChI Key: NJHFLXBUKLMQSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(C=C1Cl)Cl)C(=O)O

Description

4,6-Dichloro-3-methylpyridine-2-carboxylic acid, often referred to as DCMPCA, is a carboxylic acid that is widely used in research laboratories for various applications. It is a colorless, crystalline solid with a molecular weight of 212.05 g/mol and a melting point of 68-72 °C. DCMPCA is an important intermediate in the synthesis of many organic compounds and is used in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals.

Scientific Research Applications

DCMPCA is widely used in scientific research for a variety of applications. It is used as a reagent in the synthesis of organic compounds, as a reactant in the synthesis of pharmaceuticals and agrochemicals, and as a catalyst in the synthesis of specialty chemicals. DCMPCA is also used in the synthesis of polymersization catalysts and in the synthesis of dyes and pigments. Additionally, DCMPCA is used in the synthesis of inorganic compounds such as metal complexes and coordination compounds.

Mechanism of Action

DCMPCA is a carboxylic acid, and it functions as an acid in many reactions. In the synthesis of organic compounds, DCMPCA acts as an acid catalyst and helps to facilitate the reaction of the reactants. In the synthesis of pharmaceuticals and agrochemicals, DCMPCA acts as a proton donor and helps to activate the reactant molecules. In the synthesis of specialty chemicals, DCMPCA acts as an acid catalyst and helps to facilitate the reaction of the reactants.
Biochemical and Physiological Effects
DCMPCA has not been extensively studied for its biochemical and physiological effects. However, it is known to be a mild irritant to the skin and eyes, and it should be handled with care. In addition, DCMPCA has been reported to have some antimicrobial activity.

Advantages and Limitations for Lab Experiments

DCMPCA has several advantages and limitations for laboratory experiments. One of the main advantages is that it is relatively inexpensive and readily available. Additionally, DCMPCA is a relatively stable compound and is not prone to decomposition. However, DCMPCA is a strong acid and should be handled with care. In addition, DCMPCA is a strong oxidizing agent and should be kept away from organic materials.

Future Directions

There are several potential future directions for the use of DCMPCA. One potential direction is the use of DCMPCA as a reagent in the synthesis of pharmaceuticals and agrochemicals. Additionally, DCMPCA could be used in the synthesis of polymersization catalysts, dyes, and pigments. Furthermore, DCMPCA could be used in the synthesis of inorganic compounds such as metal complexes and coordination compounds. Finally, further research could be conducted to evaluate the biochemical and physiological effects of DCMPCA.

Synthesis Methods

DCMPCA can be synthesized through a variety of methods. The most commonly used method is the reaction of 4,6-dichloropyridine and acetic anhydride in the presence of a base such as potassium carbonate. This method yields DCMPCA in good yields with a high degree of purity. Other methods of synthesis include the reaction of 4,6-dichloropyridine and acetic acid in the presence of sulfuric acid, the reaction of 4,6-dichloropyridine and methyl acetate in the presence of a base, and the reaction of 4,6-dichloropyridine and acetic anhydride in the presence of an acid.